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Compound of Interest

1-Benzyl-3-cetyl-2-
Compound Name:
methylimidazolium iodide

Cat. No.: B1678664

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyl-3-cetyl-2-methylimidazolium iodide, commonly known as NH125, is a quaternary
ammonium salt classified as an ionic liquid. While its applications in classical organic synthesis
as a catalyst or solvent are not extensively documented, it has garnered significant attention in
the biomedical field. NH125 is recognized as a potent inhibitor of eukaryotic Elongation Factor-
2 Kinase (eEF-2K), a crucial enzyme in protein synthesis regulation.[1] Its activity extends to
other kinases and biological pathways, making it a valuable tool for cancer research, virology,
and bacteriology. These application notes provide protocols for its synthesis and its use in a
key biological assay.

Chemical and Physical Properties

Property Value Reference

CAS Number 278603-08-0 --INVALID-LINK--
Molecular Formula C27HasIN2 --INVALID-LINK--
Molecular Weight 524.57 g/mol --INVALID-LINK--
Synonyms NH125, eEF-2 Kinase Inhibitor ~ --INVALID-LINK--
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Applications in Biological Research

The primary application of 1-Benzyl-3-cetyl-2-methylimidazolium iodide is as a selective
kinase inhibitor. Its utility spans several research areas:

o Anticancer Agent: NH125 exhibits anti-proliferative activity against a variety of cancer cell
lines by inhibiting eEF-2K, which leads to the blockage of the G1/S cell cycle progression.[1]
However, some studies suggest its anticancer activity may be more correlated with the
induction of eEF2 phosphorylation rather than direct inhibition of the kinase.

» Antiviral Research: This compound has been identified as a broad-spectrum inhibitor of virus
entry.[2] It is suggested to act on the host cell and possesses lysosomotropic features,
inhibiting the entry of viruses that rely on a pH-dependent mechanism, such as Influenza A,
Ebola, and Lassa viruses.[]

o Antibacterial Agent: NH125 is also an effective inhibitor of bacterial histidine protein kinases,
demonstrating potent activity against various bacteria, including methicillin-resistant
Staphylococcus aureus (MRSA).[1]

Quantitatiue B-Iﬂlﬂgiﬁal A(:ti\[ity Data

Target/Cell Line Assay Type ICso0 Reference
eEF-2 Kinase Kinase Assay 60 nM --INVALID-LINK--
Various Cancer Cell o

_ Cell Viability 0.7 - 4.8 uyM --INVALID-LINK--
Lines
Vesicular Stomatitis
Virus (VSV) G protein-

Cell-based Assay 0.25-0.5uM --INVALID-LINK--

mediated membrane

fusion

Experimental Protocols

Protocol 1: Synthesis of 1-Benzyl-3-cetyl-2-
methylimidazolium iodide
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This protocol is a general procedure based on the synthesis of similar imidazolium-based ionic
liquids, as a specific protocol for this compound is not readily available in the cited literature.
The synthesis involves a quaternization reaction.

Materials:

e 1-Benzyl-2-methylimidazole

e 1-lodohexadecane (Cetyl iodide)

» Acetonitrile (anhydrous)

o Diethyl ether

e Round-bottom flask

e Magnetic stirrer and stir bar

o Reflux condenser

 Inert atmosphere setup (e.g., nitrogen or argon)

« Rotary evaporator

o Filtration apparatus

Procedure:

e In a dry round-bottom flask under an inert atmosphere, dissolve 1-benzyl-2-methylimidazole
(1 equivalent) in anhydrous acetonitrile.

e Add l-iodohexadecane (1.1 equivalents) to the solution.

» Heat the reaction mixture to reflux and stir for 24-48 hours. The progress of the reaction can
be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

+ Remove the acetonitrile under reduced pressure using a rotary evaporator.
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e The resulting crude product, often an oil or a waxy solid, is then triturated with diethyl ether
to precipitate the ionic liquid.

e The solid product is collected by filtration, washed with several portions of diethyl ether to
remove any unreacted starting materials, and then dried under vacuum.

e The purity of the final product should be confirmed by NMR spectroscopy and mass
spectrometry.
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Synthesis Workflow

1-Benzyl-2-methylimidazole +
1-lodohexadecane in Acetonitrile

l

Reflux under Inert Atmosphere
(24-48 hours)

l

Solvent Removal
(Rotary Evaporation)

'

Precipitation/Trituration
with Diethyl Ether

;

Filtration and Washing

:

Drying under Vacuum

1-Benzyl-3-cetyl-2-methylimidazolium iodide
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eEF-2K Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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